Cas no 1171876-86-0 (2-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1171876-86-0
• MF: C₂₁H₂₀FN₃O₂
• MW: 365.400808334351
• CID: 5845863
• PubChem ID: 42109710
• Update Time: 2025-07-17

2-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl-1,2,3,4-tetrahydroisoquinoline
• 3,4-dihydro-1H-isoquinolin-2-yl-[4-ethoxy-1-(4-fluorophenyl)pyrazol-3-yl]methanone
• AKOS024494624
• 1171876-86-0
• F5069-0162
• 2-[4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl]-1,2,3,4-tetrahydroisoquinoline
• (3,4-dihydroisoquinolin-2(1H)-yl)(4-ethoxy-1-(4-fluorophenyl)-1H-pyrazol-3-yl)methanone

• Inchi： 1S/C21H20FN3O2/c1-2-27-19-14-25(18-9-7-17(22)8-10-18)23-20(19)21(26)24-12-11-15-5-3-4-6-16(15)13-24/h3-10,14H,2,11-13H2,1H3
• InChI Key： GODCHRCZKPCVAK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(N2CC3C=CC=CC=3CC2)=O)=N1)OCC

Computed Properties

• Exact Mass: 365.15395505g/mol
• Monoisotopic Mass: 365.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl-1,2,3,4-tetrahydroisoquinoline and Its Significance in Modern Chemical Biology

The compound with the CAS number 1171876-86-0, specifically named as 2-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl-1,2,3,4-tetrahydroisoquinoline, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic scaffolds that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The intricate structural framework of this molecule, featuring a tetrahydroisoquinoline core conjugated with a pyrazole moiety, makes it a promising candidate for further exploration in drug discovery and molecular pharmacology.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery of small molecules that can modulate biological pathways with high specificity. The structural features of 2-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl-1,2,3,4-tetrahydroisoquinoline contribute to its potential as a pharmacophore. The presence of both ethoxy and fluorophenyl substituents introduces specific electronic and steric properties that can interact with biological targets in a precise manner. This dual functionality has been exploited in various research endeavors to develop compounds with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The tetrahydroisoquinoline scaffold is well-known for its involvement in the biosynthesis of alkaloids that exhibit significant effects on central nervous system (CNS) function. By incorporating this motif into the molecular structure, researchers aim to develop novel agents that can interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary studies have suggested that derivatives of this class may have neuroprotective properties, making them attractive candidates for further investigation.

The pyrazole component of the molecule adds another layer of complexity and functionality. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of the pyrazole moiety into the tetrahydroisoquinoline backbone creates a hybrid structure that could potentially combine the advantages of both scaffolds. This synergistic effect may lead to the development of more potent and versatile therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. These computational studies have been instrumental in guiding synthetic efforts and optimizing lead compounds for clinical development. For instance, virtual screening techniques have been used to identify potential binding sites on proteins relevant to diseases such as Alzheimer's and Parkinson's. The compound 2-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl-1,2,3,4-tetrahydroisoquinoline has shown promising interactions with several key enzymes and receptors implicated in these conditions.

In addition to its potential applications in CNS disorders, this compound has also been explored for its antimicrobial properties. The unique structural features of the molecule contribute to its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Such activities are particularly valuable in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. Researchers have been screening derivatives of this class for their efficacy against various bacterial strains, including those resistant to conventional antibiotics.

The synthesis of complex molecules like 2-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl-1,2,3,4-tetrahydroisoquinoline represents a significant challenge due to the multiple functional groups and stereocenters involved. However, advances in synthetic methodologies have made it possible to construct such intricate structures with increasing efficiency and precision. Techniques such as cross-coupling reactions, palladium catalysis, and asymmetric synthesis have been employed to build the desired framework while maintaining high chemical purity. These synthetic strategies are crucial for ensuring that the final product retains its intended biological activity.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Studies have begun to explore the metabolic stability and bioavailability of derivatives similar to 1171876-86-0, aiming to optimize these parameters for better clinical outcomes. Additionally, efforts are underway to identify any potential toxicological liabilities associated with this class of compounds.

The integration of cutting-edge technologies such as CRISPR-Cas9 gene editing and high-throughput screening has further accelerated the discovery process for novel bioactive molecules. By leveraging these tools alongside traditional medicinal chemistry approaches, researchers can rapidly identify promising candidates for further development. The compound 2-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carbonyl-1,2,3,4-tetrahydroisoquinoline exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery.

In conclusion,1171876-86-0 represents a structurally sophisticated molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups and scaffolds makes it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this compound and its derivatives,the future holds exciting possibilities for treating various diseases while addressing global health challenges.